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Introduction

Agrobacterium tumefaciens-mediated transformation is a fundamental technique in plant
genetic engineering for developing genetically modified plants and studying gene function.[1] A
critical challenge in this process is the potential for overgrowth of Agrobacterium following the
co-cultivation step.[1] This overgrowth can lead to competition for nutrients, necrosis of plant
tissues (explants), and ultimately, failure to regenerate transgenic plants.[2] Therefore, the
complete elimination of Agrobacterium is a crucial step. Streptomycin sulfate, an
aminoglycoside antibiotic, is frequently used in plant tissue culture to control and eliminate
such bacterial contamination.[3][4] These application notes provide a comprehensive guide for
researchers on the effective use of streptomycin sulfate for this purpose.

Mechanism of Action

Streptomycin sulfate is a bactericidal antibiotic, meaning it actively kills bacteria.[2] Its
mechanism of action involves the inhibition of protein synthesis, which is essential for bacterial
survival.[5][6] The process occurs as follows:

» Binding to Ribosome: Streptomycin specifically binds to the 16S rRNA component of the 30S
ribosomal subunit in bacteria.[3][6][7][8]
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Inhibition of Initiation: This binding interferes with the proper assembly of the initiation
complex, preventing the start of protein translation.[6][8]

MRNA Misreading: The binding of streptomycin distorts the ribosome's structure, causing it
to misread the mRNA codons during the elongation phase of protein synthesis.[3][6][9]

Faulty Protein Production: This misreading leads to the incorporation of incorrect amino
acids into the growing polypeptide chain, resulting in the production of nonfunctional or toxic
proteins.[6][7]

Cell Death: The accumulation of these faulty proteins disrupts essential cellular processes,
leading to bacterial cell death.[3][7]
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Explant Preparation
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Transfer to Solid Medium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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